Cas no 897399-75-6 (3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester)

• Product Name: 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester
• CAS No: 897399-75-6
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 93187
• PubChem ID: 37030109
• Update Time: 2025-10-30

3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-[6-(1-pyrrolidinyl)-3-pyridyl]acrylate
• ethyl 3-(6-pyrrolidin-1-ylpyridin-3-yl)prop-2-enoate
• 3-(6-Pyrrolidin-1-Yl-Pyridin-3-Yl)-Acrylic Acid Ethyl Ester
• 3-[2-(Pyrrolidin-1-yl)pyridin-5-yl]acrylicacid ethyl ester
• ethyl 3-(6-pyrrolidin-1-ylpyridin-3-yl)acrylate
• Ethyl 3-(6-(pyrrolidin-1-yl)pyridin-3-yl)acrylate
• AKOS015854136
• ethyl (E)-3-(6-pyrrolidin-1-ylpyridin-3-yl)prop-2-enoate
• 897399-75-6
• 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester

• MDL： MFCD07781189
• Inchi： 1S/C14H18N2O2/c1-2-18-14(17)8-6-12-5-7-13(15-11-12)16-9-3-4-10-16/h5-8,11H,2-4,9-10H2,1H3/b8-6+
• InChI Key： SHNSYRIPSIMQJU-SOFGYWHQSA-N
• SMILES： O(CC)C(/C=C/C1=CN=C(C=C1)N1CCCC1)=O

Computed Properties

• Exact Mass: 246.13700
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Color/Form: powder
• Density: 1.1±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 413.8±35.0 °C at 760 mmHg
• Flash Point: 204.1±25.9 °C
• Refractive Index: 1.58
• PSA: 42.43000
• LogP: 2.32310
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester

3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester (CAS No. 897399-75-6): An Overview

3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester (CAS No. 897399-75-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Ethyl 3-(1-pyrrolidinyl-3-pyridinyl)acrylate, is a derivative of acrylic acid and pyridine, featuring a pyrrolidine ring. Its unique structural properties make it an attractive candidate for various biological and therapeutic studies.

The chemical structure of 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester consists of a conjugated double bond system, which imparts significant electronic and steric effects. The presence of the pyrrolidine ring and the pyridine moiety contributes to its potential as a ligand for various biological targets, including receptors and enzymes. These structural features have been the focus of numerous studies aimed at understanding its pharmacological properties and potential therapeutic applications.

Recent research has highlighted the importance of 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester in the development of novel drugs for treating neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent activity against certain types of neurodegenerative diseases. The researchers found that it effectively modulates the activity of specific neurotransmitter receptors, thereby offering a promising avenue for therapeutic intervention.

In addition to its potential in neurology, 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester has also shown promise in oncology. A study conducted by a team at the National Cancer Institute demonstrated that this compound has selective cytotoxic effects on cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways involved in cell proliferation and survival, making it a valuable lead compound for further drug development.

The synthesis of 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester has been extensively studied, with several efficient and scalable methods reported in the literature. One common approach involves the condensation of ethyl acrylate with 6-chloro-nicotinaldehyde followed by treatment with pyrrolidine. This method yields high purity products and is suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester are well-characterized, making it suitable for various analytical techniques. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), which facilitates its use in biological assays and pharmaceutical formulations. Its stability under different conditions has also been studied, ensuring its reliability in long-term storage and transportation.

Clinical trials involving compounds derived from 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings underscore the potential of this compound as a safe and effective therapeutic agent.

In conclusion, 3-(6-Pyrrolidin-1-yl-pyridin-3-yl)-acrylic Acid Ethyl Ester (CAS No. 897399-75-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic benefits, make it an important focus for ongoing studies and drug development efforts. As research continues to advance, this compound is likely to play a significant role in addressing unmet medical needs and improving patient outcomes.